Potassium pyrophosphate Potassium pyrophosphate Potassium pyrophosphate (K4P2O7) is a water soluble, buffering and chelating agent. It can also be used as an ionic dispersant to form a low viscous solution. It is a biocompatible and a non-toxic compound that is commonly used as a food additive.
Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided.
Brand Name: Vulcanchem
CAS No.: 7320-34-5
VCID: VC20823758
InChI: InChI=1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
Molecular Formula: K4P2O7
K4O7P2
Molecular Weight: 330.34 g/mol

Potassium pyrophosphate

CAS No.: 7320-34-5

Cat. No.: VC20823758

Molecular Formula: K4P2O7
K4O7P2

Molecular Weight: 330.34 g/mol

* For research use only. Not for human or veterinary use.

Potassium pyrophosphate - 7320-34-5

Specification

Description Potassium pyrophosphate (K4P2O7) is a water soluble, buffering and chelating agent. It can also be used as an ionic dispersant to form a low viscous solution. It is a biocompatible and a non-toxic compound that is commonly used as a food additive.
Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided.
CAS No. 7320-34-5
Molecular Formula K4P2O7
K4O7P2
Molecular Weight 330.34 g/mol
IUPAC Name tetrapotassium;phosphonato phosphate
Standard InChI InChI=1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
Standard InChI Key RYCLIXPGLDDLTM-UHFFFAOYSA-J
SMILES [O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
Canonical SMILES [O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
Melting Point 1090 °C

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